Cas no 1856326-55-0 (5-(3,3-Dimethylbutan-2-yl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-(3,3-Dimethylbutan-2-yl)-1,3-thiazole-4-carboxylic acid
• CAS No: 1856326-55-0
• MF: C₁₀H₁₅NO₂S
• MW: 213.29660153389
• CID: 5696075
• PubChem ID: 130507170
• Update Time: 2025-06-08

5-(3,3-Dimethylbutan-2-yl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3,3-Dimethylbutan-2-yl)-1,3-thiazole-4-carboxylicacid
• EN300-1458256
• 1856326-55-0
• 5-(3,3-Dimethylbutan-2-yl)-1,3-thiazole-4-carboxylic acid
• 4-Thiazolecarboxylic acid, 5-(1,2,2-trimethylpropyl)-

• Inchi： 1S/C10H15NO2S/c1-6(10(2,3)4)8-7(9(12)13)11-5-14-8/h5-6H,1-4H3,(H,12,13)
• InChI Key： ALAQPMFTNGRJBW-UHFFFAOYSA-N
• SMILES： S1C=NC(C(=O)O)=C1C(C)C(C)(C)C

Computed Properties

• Exact Mass: 213.08234989g/mol
• Monoisotopic Mass: 213.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.157±0.06 g/cm3(Predicted)
• Boiling Point: 329.2±30.0 °C(Predicted)
• pka: 3.87±0.10(Predicted)

Additional information on 5-(3,3-Dimethylbutan-2-yl)-1,3-thiazole-4-carboxylic acid

Introduction to 5-(3,3-Dimethylbutan-2-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 1856326-55-0)

5-(3,3-Dimethylbutan-2-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 1856326-55-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 5-(3,3-Dimethylbutan-2-yl)-1,3-thiazole-4-carboxylic acid make it a promising candidate for the development of new drugs targeting various diseases.

The chemical structure of 5-(3,3-Dimethylbutan-2-yl)-1,3-thiazole-4-carboxylic acid consists of a thiazole ring with a carboxylic acid group at the 4-position and a 3,3-dimethylbutan-2-yl substituent at the 5-position. The thiazole ring is a five-membered heterocycle containing sulfur and nitrogen atoms, which contribute to its chemical stability and reactivity. The presence of the carboxylic acid group imparts acidic properties to the molecule, making it suitable for various chemical reactions and biological interactions.

The 3,3-dimethylbutan-2-yl substituent is an important feature of this compound, as it influences the molecule's lipophilicity and bioavailability. This substituent enhances the compound's ability to cross cell membranes and interact with biological targets, which is crucial for its potential therapeutic effects. Recent studies have shown that compounds with similar structural features exhibit potent anti-inflammatory, antimicrobial, and anticancer activities.

In terms of its synthesis, 5-(3,3-Dimethylbutan-2-yl)-1,3-thiazole-4-carboxylic acid can be prepared through a series of well-established organic reactions. One common approach involves the condensation of a thioamide with an appropriate aldehyde or ketone, followed by cyclization to form the thiazole ring. The carboxylic acid group can be introduced through subsequent oxidation or other functional group transformations. The synthetic route is highly modular, allowing for the introduction of various substituents to fine-tune the compound's properties.

The biological activity of 5-(3,3-Dimethylbutan-2-yl)-1,3-thiazole-4-carboxylic acid has been extensively studied in recent years. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This suggests that it could be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 5-(3,3-Dimethylbutan-2-yl)-1,3-thiazole-4-carboxylic acid has also shown promise as an antimicrobial agent. Studies have reported that it exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways. This makes it a potential candidate for developing new antibiotics to combat drug-resistant bacterial infections.

In the field of cancer research, 5-(3,3-Dimethylbutan-2-yl)-1,3-thiazole-4-carboxylic acid has been investigated for its anticancer properties. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been found to inhibit the PI3K/Akt pathway and activate the p53 tumor suppressor protein. These findings suggest that this compound could be developed into a novel anticancer drug with minimal side effects.

The pharmacokinetic properties of 5-(3,3-Dimethylbutan-2-yl)-1,3-thiazole-4-carboxylic acid are also being studied to optimize its therapeutic potential. Preliminary data indicate that it has good oral bioavailability and a favorable pharmacokinetic profile in animal models. This suggests that it could be administered orally in clinical settings without requiring complex delivery systems.

In conclusion, 5-(3,3-Dimethylbutan-2-yl)-1,3-thiazole-4-carboxylic acid (CAS No. 1856326-55-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical utility.